Cas no 1368699-08-4 (2-(1H-pyrrol-3-yl)propan-1-amine)

• Product Name: 2-(1H-pyrrol-3-yl)propan-1-amine
• CAS No: 1368699-08-4
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 5906708
• PubChem ID: 82280053
• Update Time: 2025-05-22

2-(1H-pyrrol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-3-yl)propan-1-amine
• 1368699-08-4
• EN300-1868818

• Inchi： 1S/C7H12N2/c1-6(4-8)7-2-3-9-5-7/h2-3,5-6,9H,4,8H2,1H3
• InChI Key： LIPQOEOOPWGNOE-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1)C(C)CN

Computed Properties

• Exact Mass: 124.100048391g/mol
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-(1H-pyrrol-3-yl)propan-1-amine

Comprehensive Guide to 2-(1H-pyrrol-3-yl)propan-1-amine (CAS No. 1368699-08-4): Properties, Applications, and Market Insights

2-(1H-pyrrol-3-yl)propan-1-amine (CAS No. 1368699-08-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrrole derivative features a unique molecular structure combining an amine group with a pyrrole ring, making it valuable for various synthetic applications. Researchers often search for "2-(1H-pyrrol-3-yl)propan-1-amine synthesis" or "1368699-08-4 applications" due to its growing importance in drug discovery.

The compound's chemical properties include a molecular weight of 138.20 g/mol and the formula C₇H₁₂N₂. Its pyrrole-amine hybrid structure contributes to interesting reactivity patterns, particularly in heterocyclic chemistry. Current trends show increased interest in "pyrrole-based bioactive compounds" and "amine-functionalized heterocycles," positioning this molecule as relevant to modern medicinal chemistry.

In pharmaceutical applications, 2-(1H-pyrrol-3-yl)propan-1-amine serves as a key building block for developing novel therapeutic agents. The pyrrole moiety is particularly valuable in designing molecules with potential CNS activity, aligning with current research trends in neurological disorders. Search queries like "pyrrole derivatives in drug design" and "1368699-08-4 pharmacological potential" reflect this growing interest.

The compound's synthetic versatility makes it valuable for creating molecular libraries in drug discovery programs. Recent publications highlight its use in developing kinase inhibitors and GPCR modulators, addressing popular research areas such as "targeted cancer therapies" and "neurotransmitter receptor compounds." This aligns with frequent searches for "small molecule drug candidates" in academic literature.

From a market perspective, demand for 1368699-08-4 has grown steadily, particularly among contract research organizations and pharmaceutical developers. Industry reports indicate increasing procurement of "high-purity pyrrole derivatives" and "specialty amine compounds," with this compound appearing in several patent applications. The current market trend toward "fragment-based drug discovery" further enhances its commercial relevance.

Quality control of 2-(1H-pyrrol-3-yl)propan-1-amine typically involves advanced analytical techniques, with researchers frequently searching for "HPLC methods for pyrrole amines" and "1368699-08-4 characterization data." The compound's stability profile and storage requirements are also common topics in technical discussions, particularly regarding its use in combinatorial chemistry applications.

Emerging applications in material science have expanded the compound's utility beyond pharmaceuticals. Its electron-rich pyrrole system shows promise in developing organic semiconductors and conductive polymers, responding to growing interest in "organic electronic materials" and "amine-functionalized polymers." This multidisciplinary potential increases its visibility across scientific databases.

Regulatory aspects of 1368699-08-4 remain favorable for research use, with no significant restrictions reported. However, proper handling procedures should always be followed, as with all laboratory chemicals. Frequent queries about "pyrrole amine safety data" and "1368699-08-4 MSDS" indicate researchers' attention to proper laboratory practices when working with this compound.

The future outlook for 2-(1H-pyrrol-3-yl)propan-1-amine appears promising, particularly in precision medicine applications. As drug discovery moves toward more target-specific approaches, the demand for specialized heterocyclic building blocks like this compound is expected to grow. Current research trends suggest expanding applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs).

For researchers sourcing this material, key considerations include purity specifications (often >95% by HPLC) and appropriate packaging options. The compound is typically supplied as a crystalline solid or solution, with storage recommendations emphasizing protection from light and moisture. These practical aspects generate frequent searches for "1368699-08-4 supplier information" and "pyrrole amine storage conditions."